Cas no 20816-78-8 (1-Naphthalenecarbonitrile, 5-hydroxy-)

• Product Name: 1-Naphthalenecarbonitrile, 5-hydroxy-
• CAS No: 20816-78-8
• MF: C₁₁H₇NO
• MW: 169.179382562637
• MDL: MFCD17012230
• CID: 1400417
• PubChem ID: 15886120
• Update Time: 2025-04-23

1-Naphthalenecarbonitrile, 5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 5-hydroxy-
• 5-hydroxynaphthalene-1-carbonitrile
• 20816-78-8
• DTXSID70579132
• MFCD17012230
• 1-Cyano-5-naphthol
• AC5441
• DB-083613
• 5-hydroxy-1-naphthonitrile
• 5-Hydroxy-1-naphthalenecarbonitrile
• 1-Cyano-5-hydroxynaphthalene
• AKOS024054693
• SY059674
• SCHEMBL2988058

• MDL： MFCD17012230
• Inchi： 1S/C11H7NO/c12-7-8-3-1-5-10-9(8)4-2-6-11(10)13/h1-6,13H
• InChI Key： DAWMAWYJUCCMHQ-UHFFFAOYSA-N
• SMILES： OC1C=CC=C2C(C#N)=CC=CC2=1

Computed Properties

• Exact Mass: 169.05281
• Monoisotopic Mass: 169.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02

Additional information on 1-Naphthalenecarbonitrile, 5-hydroxy-

1-Naphthalenecarbonitrile, 5-hydroxy-: A Comprehensive Overview

The compound 1-Naphthalenecarbonitrile, 5-hydroxy- (CAS No. 20816-78-8) is a fascinating organic molecule with significant applications in various fields of chemistry and materials science. This compound, also referred to as 5-hydroxynaphthalenecarbonitrile, is a derivative of naphthalene, a polycyclic aromatic hydrocarbon. The presence of both a hydroxyl (-OH) group and a cyano (-CN) group in its structure introduces unique chemical properties that make it valuable for research and industrial applications.

1-Naphthalenecarbonitrile, 5-hydroxy- has been extensively studied for its role in drug discovery and as a building block in organic synthesis. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials such as carbon-based nanomaterials and functional polymers. The compound's ability to undergo various chemical transformations, including oxidation, reduction, and condensation reactions, has made it a versatile starting material in organic synthesis.

The structural features of 1-Naphthalenecarbonitrile, 5-hydroxy- play a crucial role in its reactivity and functionality. The naphthalene ring system provides aromatic stability, while the hydroxyl and cyano groups introduce electron-donating and electron-withdrawing effects, respectively. This combination allows the compound to participate in diverse chemical reactions, including nucleophilic substitution, electrophilic substitution, and conjugate addition reactions. These properties have been leveraged in the development of novel pharmaceutical agents and advanced materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-Naphthalenecarbonitrile, 5-hydroxy- through various methodologies. One notable approach involves the oxidation of naphthol derivatives followed by subsequent cyanation reactions. Another method utilizes transition metal-catalyzed coupling reactions to assemble the molecule from smaller fragments. These synthetic strategies have improved the scalability and cost-effectiveness of producing 1-Naphthalenecarbonitrile, 5-hydroxy-, making it more accessible for large-scale applications.

In terms of applications, 1-Naphthalenecarbonitrile, 5-hydroxy- has found significant use in the pharmaceutical industry as an intermediate for synthesizing bioactive compounds. Its ability to form hydrogen bonds due to the hydroxyl group makes it an attractive candidate for designing drugs with improved solubility and bioavailability. Additionally, the cyano group can be further functionalized to introduce additional pharmacophores or improve drug-target interactions.

The material science community has also explored the potential of 1-Naphthalenecarbonitrile, 5-hydroxy- as a precursor for synthesizing carbon-based nanomaterials such as graphene oxide and carbon nanotubes. The compound's aromaticity and functional groups provide ideal conditions for controlled oxidation and functionalization processes. Recent studies have demonstrated its role in creating hybrid materials with enhanced electrical conductivity and mechanical strength.

From an environmental perspective, 1-Naphthalenecarbonitrile, 5-hydroxy- has been investigated for its potential in pollution control applications. Its ability to adsorb heavy metal ions from aqueous solutions has been explored in recent research studies. The hydroxyl group plays a critical role in coordinating with metal ions, while the aromatic framework provides a stable platform for adsorption processes.

In conclusion, 1-Naphthalenecarbonitrile, 5-hydroxy- (CAS No. 20816-78-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in organic synthesis, drug discovery, materials science, and environmental chemistry. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.